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Compound Focus: su4984
Cat. No.: S548013

A vehicle control is a preparation containing all the solvents and agents used to dissolve the compound,
except for the compound itself. It is essential for confirming that any observed biological effects are due to

the compound and not the solvent.

Based on the manufacturer's information, here is the solubility and recommended preparation method for
SU4984.

Solubility and Stock Solution Preparation

Aspect Details

Molecular Weight 333.38 g/mol [1] [2]

Primary Solvent DMSO [1] [2]

Solubility in DMSO ~50 mg/mL (~149.98 mM) [1]
Recommended Stock Concentration 40 mg/mL (in DMSO) [2]

Preparation Method: For a 10 mM stock solution, you can dissolve 3.33 mg of SU4984 in 1 mL of

DMSO. Sonication is recommended to aid dissolution [2].

Experimental Formulation Guide
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The table below summarizes a formulation for in vivo studies, adapted from the supplier's documentation.
Important Note: This is a general example. You must optimize the formulation for your specific

experimental system [1].

Step Solvent/Agent Volume  Concentration/Note

1 DMSO Stock Solution 100 pL e.g., 50 mg/mL

2 20% SBE-B-CD in Saline 900 pL Added sequentially after DMSO
Final Concentration 1mL 5 mg/mL (15.00 mM), suspension

Vehicle Control Preparation: To prepare the vehicle control, follow the exact steps above, using pure

DMSO instead of the SU4984 stock solution and maintaining the same volumes of all other components.

SU4984 Background & Protocol Information

To provide more context for your experiments, here is some background on SU4984 and a cited experimental

protocol.

Mode of Action and Usage: SU4984 is a cell-permeable, ATP-competitive, and reversible inhibitor of
Fibroblast Growth Factor Receptor 1 (FGFR1) with an ICso of 10-20 pM [2]. It is used in cancer-related

research to suppress kinase activity and receptor autophosphorylation [1].

Cited Experimental Protocol: The following cell-based assay protocol is adapted from the supplier's

documentation [1].

e Compound Treatment: SU4984 was used at concentrations ranging from 1-10 pM.
¢ Incubation Time: Treatment duration was 6 days.
e Observed Effect: The treatment resulted in the death of C2 and P815 cells.

Troubleshooting & Key Considerations

e Sonication is Key: If the compound does not dissolve fully in DMSO, brief sonication is an effective
and recommended step [2].
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¢ Light Sensitivity: SU4984 requires protection from light during storage and while preparing solutions

to prevent degradation [1].
e Sequential Preparation: For in vivo formulations, add co-solvents sequentially from left to right (as

listed in the formulation table) and mix evenly after each addition [1].

SU4984 Signaling Pathway

To clarify the biological context of your work, the following diagram illustrates the signaling pathway

inhibited by SU4984, based on its known targets [1] [3] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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1. | inhibitor of the tyrosine kinase | InvivoChem SU 4984 [invivochem.com]
2. | PDGFR | FGFR | IGF-1R | TargetMol SU 4984 [targetmol.com]
3. Vanillin-Isatin Hybrid-Induced MARKA4 Inhibition As a ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [SU4984: Vehicle Control & Solubility Guide]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b548013#su4984-vehicle-control-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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